Cas no 53602-28-1 ((21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one)

(21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one structure
53602-28-1 structure
Product Name:(21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one
CAS No:53602-28-1
MF:C23H45N3O
MW:379.622906446457
CID:1582895
PubChem ID:6452858
Update Time:2025-04-21

(21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one Chemical and Physical Properties

Names and Identifiers

    • (21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one
    • 2H-Pyrido(1,2-f)(1,6)diazacyclooctadecin-11(6H)-one, 10-(3-aminopropyl)octadecahydro-, (R)-
    • 2H-Pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one, 10-(3-aminopropyl)octadecahydro-, (R)-
    • (18R)-6-(3-aminopropyl)-1,6-diazabicyclo[16.4.0]docosan-7-one
    • 10-(3-Aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one #
    • 53602-28-1
    • DTXSID50201823
    • Neooncinotine
    • HDBGIAZFRILRHP-JOCHJYFZSA-N
    • Inchi: 1S/C23H45N3O/c24-17-13-21-26-20-12-11-19-25-18-10-9-15-22(25)14-7-5-3-1-2-4-6-8-16-23(26)27/h22H,1-21,24H2/t22-/m1/s1
    • InChI Key: HDBGIAZFRILRHP-JOCHJYFZSA-N
    • SMILES: O=C1CCCCCCCCCC[C@@H]2CCCCN2CCCCN1CCCN

Computed Properties

  • Exact Mass: 379.35655
  • Monoisotopic Mass: 379.356263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6
  • XLogP3: 4.8

Experimental Properties

  • Density: 0.99
  • Boiling Point: 541.7°C at 760 mmHg
  • Flash Point: 281.4°C
  • Refractive Index: 1.518
  • PSA: 49.57
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